Cas no 1806847-26-6 (3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-6-hydroxypyridine)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-6-hydroxypyridine
• CAS No: 1806847-26-6
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4880449
• Update Time: 2025-06-11

3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-6-hydroxypyridine

• Inchi： 1S/C7H7F3N2O/c8-4-1-5(13)12-6(7(9)10)3(4)2-11/h1,7H,2,11H2,(H,12,13)
• InChI Key： FMZRHPIAJGSBNR-UHFFFAOYSA-N
• SMILES： FC1=CC(NC(C(F)F)=C1CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: -0.9
• Topological Polar Surface Area: 55.1

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-6-hydroxypyridine

Comprehensive Overview of 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-6-hydroxypyridine (CAS No. 1806847-26-6)

The compound 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-6-hydroxypyridine (CAS No. 1806847-26-6) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the aminomethyl, difluoromethyl, and hydroxypyridine moieties, make it a valuable intermediate for the synthesis of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its fluorine-containing groups could enhance binding affinity and metabolic stability.

In recent years, the demand for fluorinated compounds like 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-6-hydroxypyridine has surged due to their ability to improve the pharmacokinetic properties of pharmaceuticals. This trend aligns with the growing focus on precision medicine and targeted drug delivery, where fluorine atoms play a pivotal role in optimizing drug efficacy. Additionally, the compound's hydroxypyridine scaffold is a common motif in herbicides and fungicides, making it relevant to sustainable agriculture innovations.

The synthesis and characterization of CAS No. 1806847-26-6 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its use in high-stakes applications like pharmaceutical development and crop protection. The compound's stability under various conditions is also a key area of study, as it influences its shelf life and handling requirements.

From an industrial perspective, 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-6-hydroxypyridine is often discussed in the context of green chemistry and process optimization. Manufacturers are increasingly adopting eco-friendly synthesis routes to minimize waste and reduce environmental impact. This aligns with global initiatives like the United Nations Sustainable Development Goals (SDGs), which emphasize responsible chemical production. The compound's versatility and scalability make it a candidate for large-scale applications, provided that safety and regulatory standards are met.

Another area of interest is the computational modeling of CAS No. 1806847-26-6, where researchers use molecular docking and quantum chemistry simulations to predict its interactions with biological targets. These in silico studies are invaluable for accelerating drug discovery and reducing reliance on animal testing. The compound's difluoromethyl group, in particular, is a subject of intense scrutiny due to its potential to form hydrogen bonds with proteins, a feature that could be exploited in enzyme inhibition strategies.

In summary, 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoro-6-hydroxypyridine (CAS No. 1806847-26-6) represents a cutting-edge example of how fluorinated heterocycles can drive innovation across multiple industries. Its applications in pharmaceuticals, agrochemicals, and materials science underscore its importance in modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.